Cas no 27138-21-2 (Benzene,(1,1-dimethylethyl)methyl-)

Benzene,(1,1-dimethylethyl)methyl- structure
27138-21-2 structure
Product Name:Benzene,(1,1-dimethylethyl)methyl-
CAS No:27138-21-2
MF:C11H16
MW:148.244743347168
CID:283469
PubChem ID:33712
Update Time:2025-04-19

Benzene,(1,1-dimethylethyl)methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1,1-dimethylethyl)methyl-
    • 1-Methyl-2-(2-methyl-2-propanyl)benzene
    • tert-Butyltoluene
    • Toluene,tert-butyl- (6CI,7CI,8CI)
    • 1-(tert-Butyl)-2-methylbenzene
    • B0966
    • UNII-EZ8LVG9BTU
    • DTXSID7075056
    • AS-33063
    • (1,1-Dimethylethyl)methylbenzene
    • 2-METHYL-TERT-BUTYLBENZENE
    • 2-t-Butyltoluene
    • FT-0693990
    • 1-Methyl-2-tert-butylbenzene
    • Benzene, (1,1-dimethylethyl)methyl-
    • O-METHYL-TERT-BUTYLBENZENE
    • Benzene,1-dimethylethyl)-2-methyl-
    • NSC23694
    • NSC 23694
    • Toluene, o-tert-butyl-
    • MFCD00059209
    • 1-Tert-butyl-2-methylbenzene;1-(tert-Butyl)-2-methylbenzene
    • 1-tert-Butyl-2-methylbenzene
    • o-t-butyltoluene
    • 1074-92-6
    • EZ8LVG9BTU
    • AKOS022171855
    • CS-0205094
    • 2-tert-Butyltoluene
    • 1-(1,1-dimethylethyl)-2-methylbenzene
    • BAA07492
    • NSC-23694
    • 27138-21-2
    • Benzene, 1-(1,1-dimethylethyl)-2-methyl-
    • 1-tert-butyl-2-methyl-benzene
    • o-tert-Butyltoluene
    • t-butyltoluene
    • Inchi: 1S/C11H16/c1-9-7-5-6-8-10(9)11(2,3)4/h5-8H,1-4H3
    • InChI Key: AXHVNJGQOJFMHT-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 148.12528
  • Monoisotopic Mass: 148.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4

Experimental Properties

  • PSA: 0
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